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Compound of Interest

Compound Name: Polydatin

CAS No.: 27208-80-6

Cat. No.: B1678980 Get Quote

Executive Summary & Operational Context[1][2][3]
[4][5][6][7]
Polydatin (3,4',5-trihydroxystilbene-3-β-D-glucoside), a bioactive precursor to resveratrol, is

widely used in pharmacokinetic and therapeutic research.[1][2] While often classified as a low-

toxicity compound under GHS standards, its disposal requires strict adherence to Good

Laboratory Practice (GLP) to prevent environmental bioaccumulation and ensure regulatory

compliance.[2]

The Core Directive: Polydatin must never be treated as "trash." In a research setting, it is

almost invariably dissolved in organic solvents (DMSO, Ethanol) or present as a fine

particulate.[2] Therefore, disposal protocols are dictated by the matrix (solvent system) rather

than the solute alone.[2]

Physicochemical Properties Relevant to Disposal[2]
[4][6][8][9]
Effective waste segregation relies on understanding the physical state and solubility profile of

the compound.
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Property Data Operational Implication

CAS Number 65914-17-2 / 27208-80-6
Use for waste labeling and

inventory tracking.[1][2]

Physical State
Crystalline Powder (White/Off-

white)

High dust potential; requires

particulate respiratory

protection during transfer.[1][2]

Melting Point 223–226 °C
Stable solid; suitable for high-

temperature incineration.[1][2]

Solubility (Primary) DMSO, Ethanol, Methanol

Critical: Waste streams will

likely be organic (Ignitable/F-

listed).[1][2]

Solubility (Secondary) Water (Poor/Slight)

Do not attempt to dilute with

water for drain disposal.[1][2]

Precipitates will clog plumbing.

[2]

GHS Classification
Skin Irrit. 2 (H315), Eye Irrit.[1]

[2] 2A (H319)

Contact hazard; standard PPE

is mandatory.[1][2]

Pre-Disposal Safety Assessment[1][5][7]
Before generating waste, the user must establish a Self-Validating Safety System.[2] This

means the disposal route is determined before the experiment begins, ensuring no "unknown"

waste accumulates.[3]

Personal Protective Equipment (PPE) Matrix
Respiratory: N95 or P100 particulate respirator is required when weighing pure solid

Polydatin to prevent inhalation of bioactive dust.

Dermal: Nitrile gloves (0.11 mm minimum thickness) provide adequate protection against the

solid.[2] Note: If dissolved in DMSO, double-gloving is mandatory as DMSO permeates nitrile

and carries the solute through the skin.[1][2]

Ocular: ANSI Z87.1 Chemical Splash Goggles.[2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8328919.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8328919.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8328919.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8328919.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8328919.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8328919.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8328919.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8328919.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8328919.htm
https://www.tamucc.edu/finance-and-administration/facility-administration/ehs/environmental/assets/documents/lab-disposal-sop.pdf
https://www.benchchem.com/product/b1678980?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8328919.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8328919.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8328919.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Segregation & Disposal Workflows
The following workflows utilize a logic-based approach to segregate waste at the point of

generation.

Workflow A: Solid Waste (Pure Substance)
Classification: Non-RCRA Regulated Chemical Waste (unless mixed with listed hazardous

debris).[2]

Container: High-density polyethylene (HDPE) wide-mouth jar.[1][2]

Labeling: Must read "Polydatin Solid Waste - Irritant."[2]

Disposal Method: High-temperature incineration equipped with afterburner and scrubber.[2]

Workflow B: Liquid Waste (Solutions)
Logic: The hazard classification is driven by the solvent.

Scenario 1 (DMSO/Ethanol): Classify as Organic Waste, Non-Halogenated.[2]

Scenario 2 (Methanol): Classify as Ignitable / Toxic (RCRA D001/U154).[2]

Prohibition: Never pour Polydatin solutions down the sink. The compound is poorly water-

soluble and will precipitate in traps, creating long-term contamination depots.[1][2]

Visualization: Waste Segregation Logic
The following diagram illustrates the decision tree for segregating Polydatin waste streams to

ensure regulatory compliance.
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Figure 1: Decision logic for segregating Polydatin waste based on physical state and solvent

compatibility.

Spill Management Protocol
In the event of a spill, immediate containment is necessary to prevent aerosolization of the

powder.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1678980?utm_src=pdf-body-img
https://www.benchchem.com/product/b1678980?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Response
Isolate: Evacuate non-essential personnel. Mark the area.

Protect: Don N95 respirator, goggles, and gloves.[2]

Contain (Dry Spill):

Do not dry sweep (creates dust).[2]

Cover the powder with a damp paper towel (water or ethanol) to suppress dust.

Scoop the wet material into a waste container.

Contain (Wet Spill):

Absorb with vermiculite or standard spill pads.[2]

Place used absorbents into a "Hazardous Debris" bag.[2]

Decontaminate: Wipe surface with 70% Ethanol followed by water.[2]

Visualization: Emergency Response Workflow
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Figure 2: Operational workflow for containing and cleaning Polydatin spills.[1][4][2][5][6]

Regulatory Compliance (US EPA & Global)
Understanding the regulatory status ensures your lab avoids fines during audits.
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RCRA Status (USA): Polydatin is not a P-listed or U-listed waste.[2] However, waste

mixtures containing it are regulated based on Characteristics:

Ignitability (D001): Applicable if dissolved in oxidizable solvents (Ethanol, Methanol).[2]

Toxicity (Characteristic): While Polydatin is not toxic by RCRA definition, the solvent (e.g.,

Methanol, Chloroform) often triggers this.[2]

Sewer Ban: Under the Clean Water Act and local POTW (Publicly Owned Treatment Works)

permits, experimental chemicals must not be discharged to the sewer.

European Waste Code (EWC): Generally classified under 16 05 06 (laboratory chemicals,

consisting of or containing dangerous substances, including mixtures of laboratory

chemicals).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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